Ethyl 2-(2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamido)acetate

• IUPAC Name: ethyl 2-[[2-(1,3-dimethyl-2,4-dioxo-6-propylpyrido[2,3-d]pyrimidin-5-yl)sulfanylacetyl]amino]acetate
• InChI: InChI=1S/C18H24N4O5S/c1-5-7-11-8-20-16-14(17(25)22(4)18(26)21(16)3)15(11)28-10-12(23)19-9-13(24)27-6-2/h8H,5-7,9-10H2,1-4H3,(H,19,23)
• InChI Key: CLOUAKIOOZSHHS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=C2C(=C1SCC(=O)NCC(=O)OCC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H24N4O5S
• Molecular Weight: 408.5 g/mol
• CAS No.: 900004-75-3

Description

Ethyl 2-(2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamido)acetate is a useful research compound. Its molecular formula is C18H24N4O5S and its molecular weight is 408.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• Ethyl 2-(2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamido)acetate is involved in chemical synthesis and transformations. It is used in the preparation of amino substituted products and the formation of fused pyrimidinones, quinolizinones, and pyranones. This demonstrates its versatility in the creation of various heterocyclic compounds (Bevk et al., 2001).

Biological Activities

• Compounds similar to this compound have been explored for their biological activities. For instance, derivatives of 6-aminouracyles with ethyl oxochloroacetate, which bear resemblance to the target compound, have shown low antibacterial and antitumor activity (Gasparyan et al., 2016).

Antitumor and Antioxidant Properties

• The structure of this compound is similar to that of thienopyrimidines, some of which have shown high inhibition of Hep-G2 cell growth, indicating potential antitumor properties. The specific antitumor agent activity against Hep-G2 cells with IC50 < 20 μM highlights its promise in cancer treatment (Aly et al., 2010).

Molecular Imprinting and Polymer Development

• The compound and its derivatives are also being explored in molecular imprinting and polymer development. This includes its use in the formation of molecular imprinted polymers (MIPs) with potential applications in various fields, such as antimicrobial activities and material science. These applications demonstrate the compound's versatility and utility beyond traditional chemical synthesis (Fahim & Abu-El Magd, 2021).

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , which could suggest a similar mechanism for this compound.

Mode of Action

It can be inferred from related compounds that it may interact with its targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been shown to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds have been shown to have a broad spectrum of biological activities .